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Cat. No.: B190470 Get Quote

Abstract
This technical guide provides a comprehensive overview of Mesoporphyrin IX dimethyl ester, a

key porphyrin derivative with significant applications in biomedical research and development.

This document details its fundamental physicochemical properties, provides established

experimental protocols for its synthesis and modification, and explores its mechanistic role in

photodynamic therapy (PDT). The information is tailored for researchers, scientists, and drug

development professionals, with a focus on practical application and theoretical understanding.

All quantitative data is presented in structured tables for clarity, and key cellular pathways are

visualized using diagrams to facilitate comprehension.

Introduction
Mesoporphyrin IX dimethyl ester is a derivative of mesoporphyrin IX, a naturally occurring

porphyrin found in heme biosynthesis. The esterification of the two propionic acid side chains

enhances its solubility in organic solvents, making it a versatile intermediate for the synthesis of

more complex porphyrin-based photosensitizers and metalloporphyrins. Its stable macrocyclic

structure and photophysical properties make it a subject of interest for applications in

photodynamic therapy, catalysis, and materials science.

Physicochemical Properties
The fundamental properties of Mesoporphyrin IX dimethyl ester are summarized below.
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Property Value Reference

CAS Number 1263-63-4 [1][2][3]

Molecular Weight 594.74 g/mol [1][2][3]

Molecular Formula C₃₆H₄₂N₄O₄ [1][2][3]

Appearance Solid [2]

Melting Point 214-215 °C [2]

λmax 400 nm

Experimental Protocols
Synthesis of Mesoporphyrin IX Dimethyl Ester from
Hematoporphyrin IX
This protocol describes the conversion of Hematoporphyrin IX to Mesoporphyrin IX, followed by

esterification.

Materials:

Hematoporphyrin IX

Formic acid (98-100%)

Palladium on carbon (Pd/C, 10%)

Methanol

Sulfuric acid

Dichloromethane

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate
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Silica gel for column chromatography

Procedure:

Reduction of Hematoporphyrin IX:

Dissolve Hematoporphyrin IX in formic acid.

Add Pd/C catalyst to the solution.

Stir the mixture under a hydrogen atmosphere at room temperature until the reaction is

complete (monitored by TLC or UV-Vis spectroscopy).

Filter the reaction mixture to remove the catalyst.

Evaporate the formic acid under reduced pressure to obtain crude Mesoporphyrin IX.

Esterification of Mesoporphyrin IX:

Dissolve the crude Mesoporphyrin IX in a mixture of methanol and dichloromethane.

Cool the solution in an ice bath and slowly add concentrated sulfuric acid.

Stir the reaction mixture at room temperature overnight.

Neutralize the reaction mixture by carefully adding saturated sodium bicarbonate solution.

Extract the product with dichloromethane.

Wash the organic layer with water, dry over anhydrous sodium sulfate, and evaporate the

solvent.

Purify the crude Mesoporphyrin IX dimethyl ester by column chromatography on silica gel.

Hematoporphyrin IX Mesoporphyrin IX

 H2, Pd/C
Formic Acid Mesoporphyrin IX

Dimethyl Ester

 Methanol, H2SO4
Dichloromethane 
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Synthesis of Mesoporphyrin IX Dimethyl Ester.

Metalation of Mesoporphyrin IX Dimethyl Ester
This protocol provides a general method for inserting a metal ion into the porphyrin core.

Materials:

Mesoporphyrin IX dimethyl ester

Metal salt (e.g., zinc acetate, ferrous chloride)

Solvent (e.g., dichloromethane, dimethylformamide)

Glacial acetic acid (optional, as a catalyst)

Procedure:

Dissolve Mesoporphyrin IX dimethyl ester in the chosen solvent.

Add an excess of the metal salt to the solution.

If required, add a catalytic amount of glacial acetic acid.

Reflux the reaction mixture for several hours, monitoring the progress by UV-Vis

spectroscopy (a shift in the Soret and Q bands indicates metal insertion).

Once the reaction is complete, cool the mixture and wash with water to remove excess metal

salts.

Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

Purify the resulting metalloporphyrin by recrystallization or column chromatography.
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General Metalation Workflow.

Role in Photodynamic Therapy (PDT)
Mesoporphyrin dimethyl ester, like other porphyrin derivatives, can act as a photosensitizer

in PDT. Upon activation by light of a specific wavelength, it transfers energy to molecular

oxygen, generating reactive oxygen species (ROS), primarily singlet oxygen (¹O₂). These ROS

are highly cytotoxic and can induce cell death through apoptosis and necrosis.

Apoptosis Induction
PDT-mediated apoptosis is a complex process involving multiple signaling pathways. One of

the key pathways implicated in porphyrin-based PDT is the PI3K/AKT/mTOR pathway. ROS

generated during PDT can inhibit the activity of PI3K, leading to a downstream cascade that

promotes apoptosis.
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PDT-Induced Apoptosis via PI3K/AKT/mTOR Pathway.
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Necrosis Induction
At higher doses of photosensitizer or light, or depending on the subcellular localization of the

photosensitizer, PDT can induce necrosis. This form of cell death is often characterized by the

loss of plasma membrane integrity and the release of cellular contents, leading to inflammation.

The direct damage to cellular membranes by ROS is a primary driver of necrosis in PDT.
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PDT-Induced Necrosis via Membrane Damage.
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Spectroscopic Data
The following table summarizes typical spectroscopic data for Mesoporphyrin IX dimethyl ester.

Spectroscopy Solvent Peaks

UV-Vis Dichloromethane

Soret band: ~400 nm. Q-

bands: ~500, 534, 568, 622

nm

FT-IR KBr Pellet

~3315 (N-H), ~1735 (C=O,

ester), ~1600-1400 (C=C,

C=N) cm⁻¹

¹H NMR CDCl₃

~10.0 (meso-H), ~4.0

(CH₂CH₃), ~3.6

(CH₂CH₂CO₂Me), ~3.5 (CH₃),

~1.8 (CH₂CH₃) ppm

Conclusion
Mesoporphyrin IX dimethyl ester is a valuable and versatile porphyrin derivative with well-

characterized physicochemical properties. The experimental protocols provided herein offer a

foundation for its synthesis and modification for various research applications. Its role as a

photosensitizer in PDT, particularly through the induction of apoptosis via pathways such as

PI3K/AKT/mTOR, and necrosis, highlights its potential in the development of novel cancer

therapies. Further research into its specific cellular targets and the optimization of its

photodynamic efficacy will continue to be of great interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b190470?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/mesoporphyrin-ix-dimethyl-ester-1263-63-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. alfachemic.com [alfachemic.com]

3. Mesoporphyrin IX dimethyl ester | [frontierspecialtychemicals.com]
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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